Cas no 2172108-53-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid
• CAS No: 2172108-53-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6155006
• PubChem ID: 165511778
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid
• 2172108-53-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamido]acetic acid
• EN300-1541261

• Inchi： 1S/C26H28N2O5/c1-4-14-26(3,24(31)28(15-5-2)16-23(29)30)27-25(32)33-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h2,6-13,22H,4,14-17H2,1,3H3,(H,27,32)(H,29,30)
• InChI Key： URMYAEGJLKGDFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(CC#C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS No. 2172108-53-9)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS No. 2172108-53-9) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and other biomolecules. The unique structure of this compound, featuring an Fmoc protecting group and a propargyl amide moiety, makes it particularly valuable for various applications in drug discovery and chemical biology.

The Fmoc protecting group is a well-known reagent in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. This characteristic is crucial in the stepwise synthesis of peptides, where each amino acid is added sequentially while protected from unwanted side reactions. The presence of the Fmoc group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid ensures that the amino functionality remains inactive until the desired point in the synthesis process.

The propargyl amide moiety is another key feature of this compound. Propargyl groups are known for their reactivity in click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, where it enables the selective and efficient attachment of functional groups to biomolecules such as proteins, nucleic acids, and carbohydrates. The presence of the propargyl group in this compound makes it an excellent candidate for conjugation reactions, allowing for the creation of complex bioconjugates with tailored properties.

In recent years, there has been a growing interest in using compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid for the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-amino acid derivatives in the design of peptidomimetics with enhanced pharmacological properties. These peptidomimetics can mimic the structure and function of natural peptides while offering improved stability and bioavailability.

Another area where this compound shows promise is in the field of protein engineering. The ability to selectively modify proteins with functional groups using click chemistry has revolutionized protein engineering techniques. By incorporating 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-yn-1-yl)pentanamidoacetic acid into protein sequences, researchers can introduce specific functionalities that can be used for various purposes, such as labeling, purification, or enhancing protein activity.

The synthesis of 2-2-{(9H-fluoren - 9 - yl) methoxycarbonyl} amino - 2 - methyl - N - (prop - 2 - yn - 1 - yl) pentanamidoacetic acid typically involves several steps, including the protection of amino groups with Fmoc, the formation of the propargyl amide moiety, and subsequent purification. Advanced synthetic methods and high-purity reagents are essential to ensure the quality and yield of the final product. Recent advancements in synthetic chemistry have made it possible to produce this compound on a larger scale with high efficiency and purity.

In terms of safety and handling, it is important to note that while CAS No. 2172108 - 53 - 9 is not classified as a hazardous material or controlled substance, proper laboratory practices should always be followed when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and following all relevant safety guidelines.

The potential applications of 2 - 2 - ({(9H-fluoren - 9 - yl) methoxycarbonyl} amino) - 2 - methyl - N - (prop - 2 - yn - 1 - yl) pentanamidoacetic acid extend beyond drug discovery and protein engineering. For example, it can be used in materials science for the development of functional polymers and coatings with specific properties. The ability to introduce reactive groups into polymer chains using click chemistry opens up new possibilities for creating materials with enhanced performance characteristics.

In conclusion, CAS No. 2172108 - 53 - 9, or 2 - 2 - ({(9H-fluoren - 9 - yl) methoxycarbonyl} amino) - 2 - methyl - N -(prop - 2 - yn - 1-y l)p entanamidoacetic acid, is a versatile compound with significant potential in various fields of chemical biology and medicinal chemistry. Its unique combination of an Fmoc protecting group and a propargyl amide moiety makes it an invaluable tool for peptide synthesis, bioconjugation, protein engineering, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.